Cas no 2229638-30-4 (1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2229638-30-4
• MF: C₉H₆ClF₂NO₂
• MW: 233.599248409271
• CID: 6485584
• PubChem ID: 165688726
• Update Time: 2025-10-30

1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1941241
• 2229638-30-4

• Inchi： 1S/C9H6ClF2NO2/c10-6-3-13-2-1-5(6)8(7(14)15)4-9(8,11)12/h1-3H,4H2,(H,14,15)
• InChI Key： DRGJAUJGSSOQQN-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 233.0055125g/mol
• Monoisotopic Mass: 233.0055125g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Research Brief on 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS: 2229638-30-4)

1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS: 2229638-30-4) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluorocyclopropane scaffold and chloropyridine moiety, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid make it a versatile building block for medicinal chemistry. The difluorocyclopropane ring is known to confer metabolic stability and enhanced binding affinity, while the chloropyridine group can participate in various interactions with biological targets. Recent research has explored its utility in the synthesis of small-molecule inhibitors targeting kinases and other enzymes involved in disease pathways.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic routes and optimization strategies for 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid. The study highlighted the importance of stereoselective synthesis to achieve high purity and yield, which is critical for its application in drug development. The authors also reported preliminary biological evaluations, demonstrating its potential as a lead compound for further optimization.

Another significant development involves the use of this compound in the design of prodrugs. A study in Bioorganic & Medicinal Chemistry Letters described the derivatization of 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid to improve its pharmacokinetic properties. The resulting prodrugs exhibited enhanced solubility and bioavailability, making them more suitable for oral administration. This advancement opens new avenues for the development of therapeutics targeting chronic diseases.

Furthermore, computational studies have provided insights into the binding modes of this compound with various biological targets. Molecular docking and dynamics simulations revealed that the difluorocyclopropane moiety can induce conformational changes in target proteins, leading to improved inhibitory activity. These findings underscore the potential of 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid as a scaffold for designing next-generation therapeutics.

In conclusion, 1-(3-chloropyridin-4-yl)-2,2-difluorocyclopropane-1-carboxylic acid (CAS: 2229638-30-4) represents a promising candidate for drug discovery and development. Its unique structural features, combined with recent advancements in synthesis and biological evaluation, highlight its potential as a versatile building block in medicinal chemistry. Future research should focus on expanding its applications and optimizing its properties for clinical translation.